![molecular formula C15H15NO4S B5802795 3-{[(2,4-dimethylphenyl)sulfonyl]amino}benzoic acid](/img/structure/B5802795.png)
3-{[(2,4-dimethylphenyl)sulfonyl]amino}benzoic acid
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Overview
Description
Synthesis Analysis
The synthesis of structurally related compounds involves interactions between specific sulfonamide or benzoic acid derivatives and other chemical agents, leading to the formation of compounds with distinct molecular structures. For example, the interaction of N-(2,4-dimethylphenyl)-N-methyl-benzenesulfonamide with chlorosulfonic acid results in sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride, showcasing the complexity of synthetic pathways involved in creating these compounds (Rublova et al., 2017).
Molecular Structure Analysis
The molecular structure of related compounds is characterized using X-ray single crystal diffraction, revealing intricate details of their crystallographic parameters and demonstrating the molecular organization within the crystals. This allows for a deep understanding of the spatial arrangement of atoms and the framework of hydrogen bonds, which are essential for the molecular stability and interactions of these compounds (Rublova et al., 2017).
Chemical Reactions and Properties
Chemical reactions involving the sulfonyl group are pivotal in synthesizing various derivatives. For instance, copper-mediated direct ortho C-H bond sulfonylation of benzoic acid derivatives with sodium sulfinates showcases the reactivity of the sulfonyl group in forming aryl sulfones with excellent regioselectivity (Liu et al., 2015). This highlights the compound's ability to undergo specific reactions leading to structurally and functionally diverse products.
properties
IUPAC Name |
3-[(2,4-dimethylphenyl)sulfonylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO4S/c1-10-6-7-14(11(2)8-10)21(19,20)16-13-5-3-4-12(9-13)15(17)18/h3-9,16H,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKCMMSBSSNEQMM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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